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Compound of Interest

Compound Name: VMD-928

Cat. No.: B15617439 Get Quote

VMD-928 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with detailed information regarding the kinase selectivity profile of VMD-928.

Below you will find troubleshooting guides and frequently asked questions in a structured

question-and-answer format to assist with your experimental design and data interpretation.

VMD-928 Kinase Selectivity Profile
VMD-928 is a first-in-class, orally bioavailable, allosteric, and irreversible selective inhibitor of

Tropomyosin receptor kinase A (TrkA), also known as NTRK1.[1][2][3] Its high selectivity is a

key feature of its mechanism of action.

Data Presentation: Kinase Selectivity
Quantitative data from a comprehensive in vitro screen of VMD-928 against a large panel of

kinases demonstrates its high selectivity for TrkA. While specific IC50 values for the entire

panel are not publicly available, the key findings are summarized below.
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Target Kinase Description Selectivity Finding Reference

TrkA (NTRK1)

Primary target; a

receptor tyrosine

kinase involved in cell

proliferation,

differentiation, and

survival.

High Potency and

Selectivity
[1][2][4]

TrkB (NTRK2)

Closely related

neurotrophic receptor

tyrosine kinase.

Little to no activity [1][5]

TrkC (NTRK3)

Closely related

neurotrophic receptor

tyrosine kinase.

Little to no activity [1][5]

Kinase Panel
A broad panel of 348

other kinases.

Little to no activity

observed against the

panel.

[1][5]

Note: The high selectivity of VMD-928 for TrkA over TrkB and TrkC is significant, as pan-Trk

inhibitors can have off-target effects related to the inhibition of TrkB and TrkC.

Signaling Pathway and Experimental Workflow
TrkA Signaling Pathway and VMD-928's Point of
Intervention
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VMD-928 allosterically and irreversibly binds to TrkA, preventing its activation and downstream

signaling.

General Experimental Workflow for Kinase Selectivity
Profiling
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Assay Setup

Kinase Reaction Signal Detection Data Analysis
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Serial Dilutions

Dispense Compound and
Kinases into Assay Plates

Prepare Kinase Panel
(e.g., 350 kinases)

Pre-incubation
(for irreversible inhibitors)

Initiate Reaction
(add ATP/Substrate) Incubate at RT Stop Reaction &

Add Detection Reagent
Read Signal

(e.g., Luminescence) Calculate % Inhibition Determine IC50 values Generate Selectivity Profile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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